Androsta-3,5-dien-17-beta-amine, mandelate
Androsta-3,5-dien-17-beta-amine, mandelate
Brand Name:
Vulcanchem
CAS No.:
19401-63-9
VCID:
VC21023842
InChI:
InChI=1S/C19H29N.C8H8O3/c1-18-11-4-3-5-13(18)6-7-14-15-8-9-17(20)19(15,2)12-10-16(14)18;9-7(8(10)11)6-4-2-1-3-5-6/h3,5-6,14-17H,4,7-12,20H2,1-2H3;1-5,7,9H,(H,10,11)/t14-,15-,16-,17-,18-,19-;/m0./s1
SMILES:
CC12CCC3C(C1CCC2N)CC=C4C3(CCC=C4)C.C1=CC=C(C=C1)C(C(=O)O)O
Molecular Formula:
C27H37NO3
Molecular Weight:
423.6 g/mol
Androsta-3,5-dien-17-beta-amine, mandelate
CAS No.: 19401-63-9
Cat. No.: VC21023842
Molecular Formula: C27H37NO3
Molecular Weight: 423.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 19401-63-9 |
|---|---|
| Molecular Formula | C27H37NO3 |
| Molecular Weight | 423.6 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S,17S)-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-amine;2-hydroxy-2-phenylacetic acid |
| Standard InChI | InChI=1S/C19H29N.C8H8O3/c1-18-11-4-3-5-13(18)6-7-14-15-8-9-17(20)19(15,2)12-10-16(14)18;9-7(8(10)11)6-4-2-1-3-5-6/h3,5-6,14-17H,4,7-12,20H2,1-2H3;1-5,7,9H,(H,10,11)/t14-,15-,16-,17-,18-,19-;/m0./s1 |
| Standard InChI Key | BZZMWNNQVCCGON-JZSNIJFVSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2N)CC=C4[C@@]3(CCC=C4)C.C1=CC=C(C=C1)C(C(=O)O)O |
| SMILES | CC12CCC3C(C1CCC2N)CC=C4C3(CCC=C4)C.C1=CC=C(C=C1)C(C(=O)O)O |
| Canonical SMILES | CC12CCC3C(C1CCC2N)CC=C4C3(CCC=C4)C.C1=CC=C(C=C1)C(C(=O)O)O |
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